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Introduction

CP-113818 is a potent, small-molecule inhibitor of Acyl-CoA:cholesterol acyltransferase
(ACAT), also known as sterol O-acyltransferase (SOAT). ACAT is an intracellular enzyme
responsible for the esterification of cholesterol into cholesteryl esters for storage or packaging
into lipoproteins. Two isoforms of this enzyme, ACAT1 and ACAT2, have been identified.
ACATL1 is ubiquitously expressed, while ACAT2 is primarily found in the intestines and liver.

In the context of Alzheimer's disease (AD), the inhibition of ACAT has emerged as a promising
therapeutic strategy. The processing of the amyloid precursor protein (APP) to generate
amyloid-beta (AB) peptides, the primary component of amyloid plaques in AD brains, is
influenced by cellular cholesterol distribution. By inhibiting ACAT, CP-113818 is thought to alter
membrane cholesterol homeostasis, thereby modulating the proteolytic processing of APP and
reducing the production of pathogenic A3 peptides.[1] This document provides detailed
protocols for in vitro studies to characterize the effects of CP-113818.
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Data Presentation
Quantitative Data Summary

The following tables summarize the available quantitative data for CP-113818 and related

compounds.

Table 1: In Vitro Inhibitory Activity of CP-113818 against ACAT

Enzyme Source Species IC50 (nM)

Liver and Intestinal ] ] )
] Various (including human) 17 - 75[2]
Microsomes

Table 2: In Vitro Inhibitory Activity of a Related ACAT Inhibitor (F12511)

Target Ki (M)
ACAT1 0.039[3]
ACAT?2 0.11[3]

Table 3: In Vivo Effects of CP-113818 in a Mouse Model of Alzheimer's Disease

Parameter Reduction (%)
Amyloid Plaque Accumulation 88 - 99[1][4]
Membrane/Insoluble AB Levels 83 - 96[1][4]
Brain Cholesteryl Esters 86[1][4]

Soluble Ap42 34[1]

Mandatory Visualizations
Signaling Pathway of CP-113818 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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